Cas no 2138518-19-9 (2-chloro-4-(3-oxomorpholin-4-yl)benzamide)

• Product Name: 2-chloro-4-(3-oxomorpholin-4-yl)benzamide
• CAS No: 2138518-19-9
• MF: C₁₁H₁₁ClN₂O₃
• MW: 254.66964173317
• CID: 5888342
• PubChem ID: 165473343
• Update Time: 2025-06-14

2-chloro-4-(3-oxomorpholin-4-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(3-oxomorpholin-4-yl)benzamide
• 2138518-19-9
• EN300-1086010

• Inchi： 1S/C11H11ClN2O3/c12-9-5-7(1-2-8(9)11(13)16)14-3-4-17-6-10(14)15/h1-2,5H,3-4,6H2,(H2,13,16)
• InChI Key： ZFDVPUIJTKBBED-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N)=O)C=CC(=C1)N1C(COCC1)=O

Computed Properties

• Exact Mass: 254.0458199g/mol
• Monoisotopic Mass: 254.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-chloro-4-(3-oxomorpholin-4-yl)benzamide

Comprehensive Overview of 2-chloro-4-(3-oxomorpholin-4-yl)benzamide (CAS No. 2138518-19-9): Properties, Applications, and Research Insights

2-chloro-4-(3-oxomorpholin-4-yl)benzamide, identified by its CAS number 2138518-19-9, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a chlorobenzamide backbone and a 3-oxomorpholine moiety, making it a promising candidate for drug discovery and material science applications. Its structural complexity offers researchers a versatile scaffold for developing novel bioactive molecules.

In recent years, the scientific community has shown growing interest in morpholine derivatives due to their diverse pharmacological properties. The 3-oxomorpholine group in this compound is particularly noteworthy, as it appears in several FDA-approved drugs targeting neurological and metabolic disorders. Researchers are actively investigating whether 2-chloro-4-(3-oxomorpholin-4-yl)benzamide could serve as a precursor for developing new therapies in these areas.

The compound's chlorobenzamide component contributes to its potential as a building block for crop protection agents. With increasing global focus on sustainable agriculture, agrochemical companies are exploring novel compounds that combine efficacy with environmental safety. The dual functionality of 2-chloro-4-(3-oxomorpholin-4-yl)benzamide makes it an interesting subject for developing next-generation plant growth regulators or pest control agents.

From a synthetic chemistry perspective, CAS 2138518-19-9 represents an excellent example of modern heterocyclic chemistry applications. Its synthesis typically involves multi-step processes that showcase advanced amide coupling techniques and ring-forming reactions. These methodologies are currently hot topics in organic chemistry forums and academic discussions, particularly among researchers working on green chemistry approaches to complex molecule synthesis.

Analytical characterization of 2-chloro-4-(3-oxomorpholin-4-yl)benzamide reveals interesting physicochemical properties. The compound demonstrates moderate solubility in polar organic solvents, which is valuable for formulation development. Its stability profile under various pH conditions makes it suitable for further derivatization, a feature that medicinal chemists frequently search for when developing drug-like molecules.

In the context of current research trends, this compound aligns with several high-demand therapeutic areas. The morpholine ring system is known to enhance blood-brain barrier penetration, making 2138518-19-9 potentially relevant for central nervous system drug development. Additionally, the amide functionality provides opportunities for creating protease inhibitor analogs, a class of compounds receiving significant attention in antiviral research.

Quality control and standardization of 2-chloro-4-(3-oxomorpholin-4-yl)benzamide present interesting challenges for analytical chemists. Modern techniques such as HPLC-MS and NMR spectroscopy are essential for verifying the compound's purity and structure. These analytical methods are frequently searched by quality assurance professionals in the pharmaceutical industry, reflecting the practical importance of such characterization data.

The commercial availability of CAS 2138518-19-9 through specialty chemical suppliers has facilitated its adoption in various research programs. However, researchers often inquire about scale-up synthesis procedures and cost-effective production methods for this compound, indicating its growing importance in both academic and industrial settings.

Environmental fate studies of 2-chloro-4-(3-oxomorpholin-4-yl)benzamide represent another area of emerging interest. With increasing regulatory focus on chemical sustainability, understanding the biodegradation pathways and ecotoxicological profile of such novel compounds has become crucial. These aspects are particularly relevant for researchers working on green chemistry initiatives and environmental risk assessment protocols.

Patent literature reveals growing intellectual property activity surrounding morpholine-containing compounds similar to 2138518-19-9. This trend suggests that pharmaceutical and agrochemical companies recognize the value of this chemical scaffold. Researchers monitoring patent landscapes frequently search for information about such compounds to identify white spaces for innovation.

In conclusion, 2-chloro-4-(3-oxomorpholin-4-yl)benzamide (CAS No. 2138518-19-9) represents a fascinating case study in modern medicinal and agrochemical chemistry. Its unique structural features, combined with multiple potential applications, make it a compound worth watching in coming years. As research progresses, we anticipate seeing more publications and patents featuring this molecule and its derivatives across various scientific disciplines.